Cas no 127356-39-2 (4-Pyridinamine,3-methoxy-5-nitro-)

• Product Name: 4-Pyridinamine,3-methoxy-5-nitro-
• CAS No: 127356-39-2
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 103378
• PubChem ID: 14762741
• Update Time: 2025-04-18

4-Pyridinamine,3-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine,3-methoxy-5-nitro-
• 3-methoxy-5-nitropyridin-4-amine
• 4-Amino-3-methoxy-5-nitropyridine
• 3-methoxy-5-nitro-4-pyridinamine
• 4-Pyridinamine,3-methoxy-5-nitro
• DTXSID30563739
• SCHEMBL24553557
• FT-0768560
• AKOS006307327
• AM20050748
• 127356-39-2

• Inchi： 1S/C6H7N3O3/c1-12-5-3-8-2-4(6(5)7)9(10)11/h2-3H,1H3,(H2,7,8)
• InChI Key： BDMJYKJWWPPVPN-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.04900
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 93.96000
• LogP: 1.68500